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Compound of Interest

Compound Name: Dicamba-D3

Cat. No.: B020954

For researchers, scientists, and professionals in drug development, the procurement and
application of high-purity analytical standards are critical for ensuring the accuracy and
reliability of experimental data. This in-depth technical guide provides a comprehensive
overview of where to purchase the Dicamba-D3 analytical standard, its technical
specifications, and detailed methodologies for its use in quantitative analysis.

Sourcing and Specifications of Dicamba-D3

Dicamba-D3 (3,6-Dichloro-2-(methoxy-d3)benzoic acid; CAS No. 349553-95-3) is the
deuterated form of Dicamba, a widely used herbicide. Its application as an internal standard in
analytical chemistry is crucial for correcting matrix effects and variations in sample processing,
particularly in chromatography-based methods. Several reputable suppliers offer Dicamba-D3
as a certified reference material (CRM) or analytical standard. Below is a comparative
summary of offerings from prominent vendors.
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Catalog Quantitative
. Product
Supplier Number Format Data
Name/Grade
(Example) (Example)
Dicamba-d3 ) )
. . List Price:
Sigma-Aldrich PESTANAL®,
) 34233 Neat ~$330.75 -
(Merck) analytical
$441.00[1]
standard
_ Price available
Dicamba D3
LGC Standards DRE-C12260100 Neat upon
(methoxy D3) )
login/request
) Dicamba (ring-
Cambridge ) )
13Ce, 99%) 100 , List Price: ~$585
Isotope ] CLM-9914-1.2 Solution
] pg/mLin for 1.2 mL[2]
Laboratories
methanol
Price available
HPC Standards D3-Dicamba 673809 Neat upon
login/request
Price available
Santa Cruz )
_ Dicamba-d3 sc-210165 Neat upon
Biotechnology

login/request

Experimental Protocols for Dicamba Analysis Using

Dicamba-D3 Internal Standard

The use of a stable isotope-labeled internal standard like Dicamba-D3 is a robust method for

the quantification of Dicamba in various matrices, including water, soil, and biological samples.

[3][4] The following sections detail established experimental protocols.

Method 1: LC-MS/MS Analysis of Dicamba in Agricultural

Samples

This method is adapted from a study focused on the detection and quantification of Dicamba

and other acid herbicides in complex matrices like soil and soybean foliage.[5]
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. Sample Preparation (Soil and Soybean Foliage):
Weigh 5 g of the homogenized sample into a centrifuge tube.
Fortify the sample with a known concentration of Dicamba-D3 internal standard solution.
Add acetonitrile fortified with formic acid as the extraction solvent.
Shake the mixture vigorously for 15 minutes.
Centrifuge at 4000 rpm to separate the solid and liquid phases.

Dilute the supernatant with the agueous mobile phase and transfer to an autosampler vial for
LC-MS/MS analysis.

. LC-MS/MS Conditions:
LC System: SCIEX QTRAP® 6500+ LC-MS/MS System or equivalent.
Column: Phenomenex Kinetex® F5 (2.6 pm, 100 x 3 mm).
Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.
lonization: Electrospray ionization (ESI) in negative mode.

Detection: Multiple Reaction Monitoring (MRM) mode, monitoring at least two transitions for
both Dicamba and Dicamba-D3 for confirmation and quantification.

. Quantification:

A calibration curve is generated using a series of standards with known concentrations of
Dicamba and a constant concentration of Dicamba-D3.

The ratio of the peak area of Dicamba to the peak area of Dicamba-D3 is plotted against the
concentration of Dicamba.

The concentration of Dicamba in the samples is then calculated from this calibration curve.
This method has been shown to achieve Limits of Detection (LODs) of less than 1 ng/mL.
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Method 2: Isotope Dilution GC/MS for Dicamba in Water
and Soil

This protocol is based on an isotope dilution gas chromatography/mass spectrometry (GC/MS)
technique.

1. Sample Preparation:

o Water Samples: Spike a known volume of the water sample with Dicamba-D3 internal
standard. Extract the sample with methylene chloride at a pH <1.

o Soil Samples: Spike a known weight of the soil sample with Dicamba-D3. Extract with an
acetone-hexane mixture at a pH <1.

2. Derivatization:

e For GC analysis, the acidic herbicides are typically derivatized to increase their volatility.
Common derivatization agents include diazomethane or pentafluorobenzyl bromide (PFBBr).

3. GC/MS Conditions:
e GC System: A high-resolution gas chromatograph coupled to a mass spectrometer.

¢ Analysis: The analysis is performed in selected ion monitoring (SIM) mode, monitoring
characteristic ions for both the derivatized Dicamba and Dicamba-D3.

Workflow and Process Visualization

The successful application of an analytical standard in a research setting follows a structured
workflow, from initial sourcing to final data analysis. The following diagrams illustrate these key
processes.
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Caption: Procurement and Use of an Analytical Standard.
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This guide provides a foundational understanding for researchers seeking to purchase and
utilize Dicamba-D3 analytical standards. For specific applications, it is always recommended to
consult the Certificate of Analysis provided by the supplier and to validate the analytical method
according to internal and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Researcher's Guide to Procuring and Utilizing
Dicamba-D3 Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020954#where-to-purchase-dicamba-d3-analytical-
standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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